Cas no 20624-96-8 (2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid)

• Product Name: 2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid
• CAS No: 20624-96-8
• MF: C₉H₈Cl₂O₅
• MW: 267.062821388245
• CID: 1395004
• PubChem ID: 30205
• Update Time: 2025-04-20

2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-hydroxy-3,5-dimethoxybenzoic acid
• Benzoic acid, 2,6-dichloro-4-hydroxy-3,5-dimethoxy-
• DTXSID60174630
• 20624-96-8

• Inchi： 1S/C9H8Cl2O5/c1-15-7-4(10)3(9(13)14)5(11)8(16-2)6(7)12/h12H,1-2H3,(H,13,14)
• InChI Key： QBIVVENRSKQCDU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C(=C(C=1OC)O)OC)Cl

Computed Properties

• Exact Mass: 265.97494
• Monoisotopic Mass: 265.9748787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99